Cas no 851069-79-9 (3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]-)

3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]- structure
851069-79-9 structure
Product Name:3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]-
CAS No:851069-79-9
MF:C14H12F3NO
MW:267.24639415741
CID:3300138
PubChem ID:21935862
Update Time:2025-04-21

3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

    • 3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]-
    • 2-Methyl-6-(4-(trifluoromethyl)phenyl)pyridine-3-methanol
    • 851069-79-9
    • [2-Methyl-6-(4-trifluoromethyl-phenyl)-pyridin-3-yl]-methanol
    • SCHEMBL1549553
    • Inchi: 1S/C14H12F3NO/c1-9-11(8-19)4-7-13(18-9)10-2-5-12(6-3-10)14(15,16)17/h2-7,19H,8H2,1H3
    • InChI Key: SHPUCOAFXNBLMZ-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(C2=CC=C(C(F)(F)F)C=C2)=CC=C1CO

Computed Properties

  • Exact Mass: 267.08709849Da
  • Monoisotopic Mass: 267.08709849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33.1Ų
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